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Basic Properties & Storage Guidelines

The table below summarizes the key identified physical and chemical properties of (DHQD)2PYR, which

form the basis for its handling and storage recommendations [1] [2].

Property Value / Description

CAS Number 149725-81-5 [1] [2]

Molecular Formula C₅₆H₆₀N₆O₄ [1] [2]

Molecular Weight 881.11 g/mol [1] [2]

Melting Point 247-250°C [1] [2]

Hazard Statements (GHS) H315-H319-H335 (Causes skin irritation, serious eye

irritation, and respiratory irritation) [2]

Recommended Personal Protective
Equipment (PPE)

Dust mask (N95 type), Eyeshields, Gloves [2]

Based on these properties, here are the general storage guidelines:
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Storage Conditions: Store in a cool, dry, and well-ventilated place. The specific temperature is not

stated, but room temperature is likely suitable given the high melting point.
Container: Keep the container tightly sealed to protect from moisture and air.

Incompatibilities: Information on specific incompatible materials is not available, but strong oxidizing
agents should generally be avoided.

Stability and Degradation Concepts

While the search results do not contain degradation studies on (DHQD)2PYR specifically, they outline

general principles for assessing the stability of pharmaceuticals and catalysts, which can be analogously

applied.

Degradation Kinetics: Understanding how a substance degrades over time (its kinetics) is crucial for

predicting its shelf-life. Degradation can follow different orders (zero, first, or second-order), each with
distinct mathematical models for calculating key parameters like half-life (t₁/₂) and shelf-life (t₉₀),
which is the time taken for 10% degradation [3].
Forced Degradation Studies: These studies intentionally expose a substance to stressed conditions

(like strong acids, bases, oxidants, heat, or light) to identify potential degradation products and
pathways. This helps in developing analytical methods to monitor stability [4].

Physical vs. Chemical Stability: It's important to monitor both. Chemical stability ensures the
molecular structure remains intact, while physical stability refers to unchanged appearance, form,

and dissolution properties [3] [4].

Troubleshooting Common Experimental Issues

The following workflow diagram outlines a systematic approach to troubleshoot issues of declining catalytic

performance or observable physical changes in your (DHQD)2PYR catalyst.
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Start: Suspected Catalyst Degradation

Visual Inspection

Color change or darkening?

Check Catalytic Performance

 Yes

Review Storage History

 No

Significant drop in yield
or enantioselectivity?

 No

Analyze Catalyst

 Yes

Exposure to moisture?

Exposure to air/oxygen?

P l d li ht ?
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Prolonged light exposure?

Implement Corrective Actions

 Identified

Replace with a fresh batch
and repeat experiment

Click to download full resolution via product page

Based on the troubleshooting guide, here are detailed corrective actions and preventative measures:

If a color change is observed: A color change can indicate decomposition. For organocatalysts, this

might be due to oxidation or formation of colored impurities [5]. Consider using a fresh batch for
critical experiments.

If catalytic performance drops:
Confirm the result: Re-run the reaction with a known successful protocol to rule out other

experimental errors.
Analyze the catalyst: If possible, use techniques like HPLC or LC-MS to check for chemical

degradation [4]. A stability-indicating method would need to be developed to separate the
catalyst from its degradation products.

If exposure to moisture, air, or light is suspected:
Prevent further exposure: Ensure the catalyst is stored in a tightly sealed container. For long-

term storage, consider using a glove box (for moisture and air) or an amber glass vial (for light
protection).

Re-evaluate storage protocols: Implement stricter controls based on the identified risk factor.

Frequently Asked Questions

What is the molecular weight and formula of (DHQD)2PYR?

The molecular formula is C₅₆H₆₀N₆O₄, and the molecular weight is 881.11 g/mol [1] [2].

What are the main hazards associated with handling this catalyst?
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The catalyst is an irritant. It may cause skin irritation, serious eye irritation, and respiratory
irritation [2]. Always wear appropriate PPE, including gloves, safety glasses, and a dust mask.

How should I store (DHQD)2PYR to ensure its longevity?

Store in a tightly sealed container in a cool, dry, and well-ventilated place. Protect from

moisture and incompatible materials. The high melting point (247-250°C) suggests good
thermal stability at room temperature [1] [2].

Can I recover a catalyst batch that shows signs of degradation?

Recovery is generally not recommended for a research setting. The degradation likely involves
complex chemical changes that are difficult to reverse. The most reliable approach is to use a
fresh, high-purity batch to ensure reproducible experimental results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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